N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride

• IUPAC Name: N-methyl-2,3-dihydro-1H-isoindol-5-amine;dihydrochloride
• InChI: InChI=1S/C9H12N2.2ClH/c1-10-9-3-2-7-5-11-6-8(7)4-9;;/h2-4,10-11H,5-6H2,1H3;2*1H
• InChI Key: WDKXMLVTXANABC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC2=C(CNC2)C=C1.Cl.Cl
• Molecular Formula: C9H14Cl2N2
• Molecular Weight: 221.12 g/mol

Description

N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride (NM2D-I5A-DHC) is an organic compound that has been extensively studied in the scientific community. It is a derivative of the isoindoline family of compounds and has a wide range of applications in research and laboratory experiments. NM2D-I5A-DHC is a versatile compound that can be used in a variety of ways and has been used in a number of research studies.

Scientific Research Applications

N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride has been used in a variety of scientific research applications. It has been used in the study of drug metabolism, enzyme inhibition, and enzyme kinetics. It has also been used in the study of the structure and function of proteins, and in the study of the effects of various drugs on the body.

Mechanism of Action

N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride is known to interact with a variety of proteins and enzymes, which can lead to changes in their structure and function. It can also inhibit the activity of certain enzymes, which can lead to changes in the body’s biochemical processes.
Biochemical and Physiological Effects
N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with a number of enzymes and proteins, which can lead to changes in their structure and function. It can also inhibit the activity of certain enzymes, which can lead to changes in the body’s biochemical processes. It has also been shown to have an effect on the body’s immune system, and can affect the production of certain hormones.

Advantages and Limitations for Lab Experiments

N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride has a number of advantages and limitations for lab experiments. One of the main advantages of N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride is that it is relatively easy to synthesize and is available in a variety of forms. It is also relatively stable and can be stored for long periods of time. However, N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride is not very soluble in water and can be difficult to work with in certain laboratory experiments.

Future Directions

N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride has a number of potential future directions. It could be used in the study of drug metabolism, enzyme inhibition, and enzyme kinetics. It could also be used in the study of the structure and function of proteins, and in the study of the effects of various drugs on the body. Additionally, N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride could be used in the development of new drugs and drug delivery systems. It could also be used in the study of the effects of environmental toxins on the body, and in the study of the effects of aging on the body. Finally, N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride could be used in the study of the effects of various diseases on the body.

Synthesis Methods

N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride can be synthesized through a number of methods, the most common of which is the reaction of N-methyl-2,3-dihydro-1H-isoindol-5-amine (NM2D-I5A) with hydrochloric acid (HCl). This reaction produces N-methyl-2,3-dihydro-1H-isoindol-5-amine dihydrochloride in a high yield. This reaction can be carried out under mild conditions and does not require any special equipment or reagents.